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Compound of Interest

Compound Name: Osbond acid

Cat. No.: B045118 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A Guide to the Safe

Handling, Storage, and Disposal of Osbond Acid.

Osbond acid, scientifically known as all-cis-4,7,10,13,16-docosapentaenoic acid, is an omega-

6 polyunsaturated fatty acid. Due to its chemical nature as a combustible liquid and a

carboxylic acid, adherence to strict safety protocols is paramount to ensure the well-being of

laboratory personnel and to maintain a safe research environment. This document provides

comprehensive, step-by-step guidance for the safe handling, storage, and disposal of Osbond
acid.

Personal Protective Equipment (PPE)
Appropriate personal protective equipment is the first line of defense against chemical

exposure. The following PPE is mandatory when handling Osbond acid.
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PPE Category Specification Rationale

Eye Protection

Safety glasses with side-

shields or chemical safety

goggles.

Protects eyes from splashes.

Hand Protection Nitrile laboratory gloves. Prevents skin contact.

Respiratory Protection
Type N95 (US) or equivalent

respirator.

Recommended when handling

outside of a fume hood or

when aerosolization is

possible.

Body Protection
Laboratory coat, long pants,

and closed-toe shoes.

Minimizes skin exposure.

Flame-resistant lab coats are

recommended when handling

larger volumes.[1]

Storage and Handling
Proper storage and handling are critical to maintain the stability of Osbond acid and to prevent

hazardous situations.

Storage:
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Parameter Specification Rationale

Temperature -20°C
Prevents degradation of the

polyunsaturated fatty acid.

Container
Glass container with a Teflon

closure.

Avoids leaching of impurities

from plastic containers.

Atmosphere

Store under an inert

atmosphere (e.g., argon or

nitrogen).

Minimizes oxidation.

Location Flammable storage cabinet.
Osbond acid is a combustible

liquid.[2]

Incompatibilities Strong oxidizing agents.

To prevent vigorous and

potentially hazardous

reactions.[3]

Handling Workflow:

The following workflow outlines the key steps for safely handling Osbond acid in a laboratory

setting.
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Preparation

Handling in Fume Hood

Don appropriate PPE

Experimental Use

Transfer required amount

Cleanup

Complete experiment

Return to Storage

Decontaminate workspace

 

Spill Occurs

Alert Personnel

Contain Spill

Absorb Material

Collect Waste

Decontaminate Area

 

Collect Waste

Neutralize (if applicable)

Containerize and Label

Dispose via Hazardous Waste Program

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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